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Compound of Interest

Compound Name: 4-(Azepan-2-ylmethyl)morpholine

Cat. No.: B3043508 Get Quote

Introduction

4-(Azepan-2-ylmethyl)morpholine is a saturated heterocyclic compound containing both a

morpholine and an azepane ring system. The morpholine moiety is a common feature in many

biologically active compounds and approved drugs, often contributing to favorable

physicochemical and pharmacokinetic properties.[1][2] The azepane ring, a seven-membered

nitrogen-containing heterocycle, provides a flexible and three-dimensional scaffold that can be

valuable in drug design.[3][4] The synthesis of novel substituted morpholine and azepane

derivatives is of significant interest to researchers in medicinal chemistry and drug development

for the exploration of new chemical space and the generation of potential therapeutic agents.[5]

[6]

This document outlines a detailed protocol for the synthesis of 4-(Azepan-2-
ylmethyl)morpholine, a compound that may serve as a valuable building block in the

development of new chemical entities. The described synthetic approach is a two-step process

commencing with the commercially available (azepan-2-yl)methanol. The protocol first involves

the conversion of the primary alcohol to a suitable leaving group, followed by nucleophilic

substitution with morpholine.
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All reagents and solvents were of analytical grade and used as received from commercial

suppliers without further purification. Reactions were monitored by thin-layer chromatography

(TLC) on silica gel plates.

Step 1: Synthesis of 2-(Chloromethyl)azepane Hydrochloride

In this initial step, the hydroxyl group of (azepan-2-yl)methanol is converted into a more

reactive chloro group using thionyl chloride. This transformation facilitates the subsequent

nucleophilic substitution by morpholine.

To a solution of (azepan-2-yl)methanol (1.0 eq) in dichloromethane (DCM, 10 mL/g of

starting material) at 0 °C under a nitrogen atmosphere, thionyl chloride (1.2 eq) is added

dropwise.

The reaction mixture is allowed to warm to room temperature and then heated to reflux for 2

hours.

Completion of the reaction is monitored by TLC.

Upon completion, the solvent is removed under reduced pressure to yield the crude 2-

(chloromethyl)azepane hydrochloride as a solid. This intermediate is used in the next step

without further purification.

Step 2: Synthesis of 4-(Azepan-2-ylmethyl)morpholine

The final product is synthesized via N-alkylation of morpholine with the previously prepared 2-

(chloromethyl)azepane hydrochloride.[7] Morpholine acts as a nucleophile, displacing the

chloride to form the target compound.

A mixture of 2-(chloromethyl)azepane hydrochloride (1.0 eq), morpholine (3.0 eq), and

potassium carbonate (3.0 eq) in acetonitrile (15 mL/g of hydrochloride salt) is heated to

reflux.

The reaction is monitored by TLC until the starting material is consumed.

After completion, the reaction mixture is cooled to room temperature and the inorganic salts

are removed by filtration.
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The filtrate is concentrated under reduced pressure.

The residue is purified by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of methanol in dichloromethane) to afford the pure 4-(Azepan-2-
ylmethyl)morpholine.

Data Presentation
The following table summarizes the quantitative data for the synthesis of 4-(Azepan-2-
ylmethyl)morpholine.

Step
Reactan
t

Molar
Eq.

Molecul
ar
Weight (
g/mol )

Amount Product
Yield
(%)

Purity
(%)

1

(Azepan-

2-

yl)metha

nol

1.0 129.20 1.00 g

2-

(Chlorom

ethyl)aze

pane HCl

~95

(crude)
-

2

2-

(Chlorom

ethyl)aze

pane HCl

1.0 184.11
1.42 g

(crude)

4-

(Azepan-

2-

ylmethyl)

morpholi

ne

75
>98 (by

HPLC)

Morpholi

ne
3.0 87.12 2.02 g

Potassiu

m

Carbonat

e

3.0 138.21 3.19 g
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The following diagram illustrates the two-step synthesis of 4-(Azepan-2-ylmethyl)morpholine
from (azepan-2-yl)methanol.

Step 1: Chlorination Step 2: N-Alkylation

(Azepan-2-yl)methanol 2-(Chloromethyl)azepane HCl
SOCl₂, DCM, Reflux

4-(Azepan-2-ylmethyl)morpholine
Morpholine, K₂CO₃, Acetonitrile, Reflux

Click to download full resolution via product page

Caption: Synthetic pathway for 4-(Azepan-2-ylmethyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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